5-Chloro-4-methylpent-1-ene

• CAS No.: 13846-29-2
• Molecular Formula: C6H11Cl
• Molecular Weight: 118.60 g/mol
• IUPAC Name: 5-chloro-4-methylpent-1-ene
• InChI: InChI=1S/C6H11Cl/c1-3-4-6(2)5-7/h3,6H,1,4-5H2,2H3
• InChI Key: QMKINGKLBAPJEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC=C)CCl

Description

5-Chloro-4-methylpent-1-ene (CAS: 13846-29-2) is a chloroalkene with the molecular formula C₆H₁₁Cl and a molecular weight of approximately 118.45 g/mol . This compound features a terminal double bond (between C1 and C2), a methyl group at C4, and a chlorine atom at C5 (Figure 1). It is commercially available in purities up to 95% and is commonly utilized in organic synthesis, such as in the preparation of complex dibenzene derivatives via addition reactions with substrates like 1,1-diphenylethylene .

The compound’s reactivity is influenced by the electron-withdrawing chlorine atom and the steric effects of the methyl group, making it a versatile intermediate in constructing carbon skeletons for pharmaceuticals or polymers.

Comparison with Similar Compounds

4-Chloro-4-methylpent-1-ene (CAS: 53875-83-5)

This structural isomer shares the same molecular formula (C₆H₁₁Cl ) and weight (118.60 g/mol ) but differs in substituent placement: both the chlorine and methyl groups are located at C4 (Figure 2). Key distinctions include:

• Synthetic Applications : While 5-chloro-4-methylpent-1-ene is documented in coupling reactions (e.g., forming dibenzene derivatives ), 4-chloro-4-methylpent-1-ene is primarily marketed as a lab reagent without reported catalytic applications .

3-Chloro-4-methylpent-1-ene

Such positional changes could enhance or diminish reactivity in radical or electrophilic addition pathways.

Physical and Chemical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Reactivity Traits
5-Chloro-4-methylpent-1-ene	13846-29-2	C₆H₁₁Cl	118.45	Cl at C5, CH₃ at C4	Terminal alkene; moderate steric hindrance
4-Chloro-4-methylpent-1-ene	53875-83-5	C₆H₁₁Cl	118.60	Cl and CH₃ at C4	High steric hindrance; limited synthetic data

Notes:

• The minor discrepancy in molecular weight (118.45 vs. 118.60) likely arises from rounding conventions in source materials.
• Both isomers are liquids at room temperature, but specific data on boiling points or solubility are unavailable in the provided evidence.